N-(3-chlorophenyl)-2-cyano-3-ethyl-2-pentenamide
Overview
Description
“N-(3-chlorophenyl)-2-cyano-3-ethyl-2-pentenamide” is a chemical compound. However, there is limited information available about this specific compound. It is related to the class of compounds known as carbamates . Carbamates are chemically similar to, but more reactive than amides. Like amides, they form polymers such as polyurethane resins .
Molecular Structure Analysis
The molecular structure of “this compound” is not directly available. However, related compounds such as “Nicotinamide, N-(3-chlorophenyl)-” have been analyzed . The structure of these compounds can be viewed using computational chemistry tools .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are not explicitly mentioned in the literature. However, carbamates, which this compound is related to, are known to be reactive . They are incompatible with strong acids and bases, and especially incompatible with strong reducing agents such as hydrides .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not directly available. However, related compounds such as “Nicotinamide, N-(3-chlorophenyl)-” have a molecular weight of 232.666 .
Mechanism of Action
The mechanism of action of “N-(3-chlorophenyl)-2-cyano-3-ethyl-2-pentenamide” is not directly available. However, related compounds such as “Carbonyl cyanide m-chlorophenyl hydrazone (CCCP)” are known to inhibit oxidative phosphorylation .
Safety and Hazards
The safety and hazards associated with “N-(3-chlorophenyl)-2-cyano-3-ethyl-2-pentenamide” are not directly available. However, related compounds such as “ISOPROPYL-N-(3-CHLOROPHENYL)CARBAMATE” are considered hazardous and can cause skin irritation, serious eye irritation, and respiratory irritation .
Future Directions
The future directions for the study and application of “N-(3-chlorophenyl)-2-cyano-3-ethyl-2-pentenamide” are not directly available. However, related compounds such as “N-[2-(benzoylamino)-3-(4-chlorophenyl)acryloyl]alanine” have gained significant attention in the field of scientific research due to their potential applications in various fields.
properties
IUPAC Name |
N-(3-chlorophenyl)-2-cyano-3-ethylpent-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O/c1-3-10(4-2)13(9-16)14(18)17-12-7-5-6-11(15)8-12/h5-8H,3-4H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OETYVOISTPTCCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=C(C#N)C(=O)NC1=CC(=CC=C1)Cl)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501236744 |
Source
|
| Record name | N-(3-Chlorophenyl)-2-cyano-3-ethyl-2-pentenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501236744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
588714-49-2 |
Source
|
| Record name | N-(3-Chlorophenyl)-2-cyano-3-ethyl-2-pentenamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=588714-49-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3-Chlorophenyl)-2-cyano-3-ethyl-2-pentenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501236744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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